1-(4-chlorophenyl)-4-oxo-N-phenyl-1,4-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-4-oxo-N-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C17H12ClN3O2/c18-12-6-8-14(9-7-12)21-11-10-15(22)16(20-21)17(23)19-13-4-2-1-3-5-13/h1-11H,(H,19,23)
• InChI Key: CZSAHJKGXSTSNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=NN(C=CC2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H12ClN3O2
• Molecular Weight: 325.7 g/mol
• CAS No.: 478063-44-4

Description

1-(4-chlorophenyl)-4-oxo-N-phenyl-1,4-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H12ClN3O2 and its molecular weight is 325.75. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

The synthesis and characterization of new compounds related to "1-(4-chlorophenyl)-4-oxo-N-phenyl-1,4-dihydropyridazine-3-carboxamide" have been explored for their potential antimicrobial applications. For instance, studies have demonstrated the synthesis of quinazolines and thiazolidinones that exhibit significant antibacterial and antifungal activities. These compounds have been tested against various bacterial strains such as Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and fungal strains including Candida albicans, Aspergillus niger, indicating their broad-spectrum antimicrobial potential (Desai et al., 2007); (Desai et al., 2011).

Structural Analysis and Characterization

Research into the structural aspects of derivatives similar to "this compound" has provided insights into their molecular conformation, stability, and potential interactions. For example, the study of N-(X-chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide derivatives showcased the importance of intramolecular hydrogen bonds in stabilizing the structure, which could have implications for their biological activity (Siddiqui et al., 2008).

Synthesis of Heterocyclic Compounds

The compound and its related structures have been used as key intermediates in the synthesis of various heterocyclic compounds with potential biological activities. This includes the development of novel thieno[3,2-d]pyrimidines and thiazolidinones, which are explored for their antimicrobial properties. These findings underline the versatility of the chemical structure in generating biologically active molecules (Hafez et al., 2016).

Contribution to Antimicrobial Research

The synthesis and antimicrobial evaluation of fluoroquinolone-based 4-thiazolidinones derived from the chemical structure under discussion highlight its contribution to developing new antimicrobial agents. This research direction indicates a promising avenue for the discovery of novel drugs to combat resistant microbial strains (Patel & Patel, 2010).